11-phenyl-8-[4-(propan-2-yl)phenyl]-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one

• Molecular Formula: C31H28N2O
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 11-phenyl-8-(4-propan-2-ylphenyl)-8,10,11,12-tetrahydro-7H-benzo[a][4,7]phenanthrolin-9-one
• InChI: InChI=1S/C31H28N2O/c1-19(2)20-10-12-22(13-11-20)31-30-25(17-23(18-28(30)34)21-7-4-3-5-8-21)29-24-9-6-16-32-26(24)14-15-27(29)33-31/h3-16,19,23,31,33H,17-18H2,1-2H3
• InChI Key: ZWOYZOAVXBSZMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2C3=C(CC(CC3=O)C4=CC=CC=C4)C5=C(N2)C=CC6=C5C=CC=N6

Description

11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE is a complex organic compound with a unique structure that combines phenyl and cyclohexaphenanthrolinone moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, solvents, and reaction times to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1,3,4-Thiadiazole Derivatives: Known for their antimicrobial properties.

Imidazole Containing Compounds: Widely used in medicinal chemistry for their broad range of biological activities.

Coumarin Derivatives: Valued for their biological and pharmaceutical properties.

Uniqueness

11-PHENYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE stands out due to its unique structural features, which confer specific chemical and biological properties.